Cas no 137160-76-0 (acetoxime benzoate)

• Product Name: acetoxime benzoate
• CAS No: 137160-76-0
• MF: C₁₁H₅NO₃
• MW: 199.162302732468
• CID: 901634
• PubChem ID: 24866448
• Update Time: 2025-04-19

acetoxime benzoate Chemical and Physical Properties

Names and Identifiers

• acetoxime benzoate
• ACETONE O-(BENZYLOXYCARBONYL)OXIME
• benzyl (propan-2-ylideneamino) carbonate
• 2-methyl-1-azaprop-1-enyl (phenylmethoxy)formate
• 422711_ALDRICH
• AC1MROMT
• acetone O-[(benzyloxy)carbonyl]oxime
• ACMC-20alv8
• AKOS024386596
• DTXSID70393274
• 137160-76-0
• propan-2-one O-benzyloxycarbonyl oxime
• SCHEMBL3151855
• Acetone O-(benzyloxycarbonyl)oxime, 98%
• J-006965

• MDL： MFCD00191697
• Inchi： 1S/C11H5NO3/c1-9(2)12-15-11(13)14-8-10-6-4-3-5-7-10/h3-7H
• InChI Key： NWDVDAIFUQYTOR-UHFFFAOYSA-N
• SMILES： [C]/C(=N/OC(O[C]C1C=CC=CC=1)=O)/[C] |^1:0,14,^4:6|

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Melting Point: 46-48 °C (lit.)
• PSA: 47.89000
• LogP: 2.73560

acetoxime benzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls